Cas no 597545-15-8 (1-isothiocyanato-2-propoxybenzene)

1-isothiocyanato-2-propoxybenzene structure
597545-15-8 structure
Product Name:1-isothiocyanato-2-propoxybenzene
CAS No:597545-15-8
MF:C10H11NOS
MW:193.265441179276
CID:950627
PubChem ID:5052566
Update Time:2025-04-19

1-isothiocyanato-2-propoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 1-isothiocyanato-2-propoxybenzene
    • Benzene, 1-isothiocyanato-2-propoxy- (9CI)
    • AKOS003211284
    • 597545-15-8
    • SCHEMBL11752394
    • DB-325824
    • BENZENE, 1-ISOTHIOCYANATO-2-PROPOXY-
    • DTXSID80407831
    • Inchi: 1S/C10H11NOS/c1-2-7-12-10-6-4-3-5-9(10)11-8-13/h3-6H,2,7H2,1H3
    • InChI Key: SKMKIYHBMRUTHZ-UHFFFAOYSA-N
    • SMILES: S=C=NC1C=CC=CC=1OCCC

Computed Properties

  • Exact Mass: 193.05613515g/mol
  • Monoisotopic Mass: 193.05613515g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 53.7Ų
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